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Compound of Interest

Compound Name: (+)-Bromocyclen

Cat. No.: B13736657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, toxicological profile, and analytical methodologies for the organochlorine insecticide,

(+)-Bromocyclen (CAS 1715-40-8). It is intended to be a valuable resource for researchers,

scientists, and professionals involved in drug development and environmental analysis. This

document includes tabulated quantitative data, detailed experimental protocols, and

visualizations of its mechanism of action and analytical workflows.

Introduction
(+)-Bromocyclen, a member of the cyclodiene class of organochlorine pesticides, has been

historically used as a veterinary insecticide to control ectoparasites in domestic animals.[1][2][3]

Its chemical structure, 5-(bromomethyl)-1,2,3,4,7,7-hexachloro-2-norbornene, imparts

significant chemical stability and lipophilicity, leading to its persistence in the environment and

bioaccumulation in fatty tissues.[4][5] Understanding the properties and biological interactions

of (+)-Bromocyclen is crucial for assessing its environmental impact and potential toxicological

effects.
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(+)-Bromocyclen is a solid at room temperature, appearing as a colorless to pale yellow

substance.[6] It exhibits high solubility in nonpolar organic solvents and has low solubility in

water.[7]

Table 1: Chemical Identifiers for (+)-Bromocyclen

Identifier Value

CAS Number 1715-40-8

Molecular Formula C₈H₅BrCl₆

Molecular Weight 393.75 g/mol [8]

IUPAC Name
5-(bromomethyl)-1,2,3,4,7,7-

hexachlorobicyclo[2.2.1]hept-2-ene[9]

Synonyms
Bromociclen, Bromodan, Alugan, ENT 23393,

SD 2774[9]

InChI Key DAASOABUJRMZAD-UHFFFAOYSA-N[10]

SMILES ClC1=C(Cl)C2(Cl)C(CBr)CC1(Cl)C2(Cl)Cl[10]

Table 2: Physical and Chemical Properties of (+)-Bromocyclen

Property Value Reference

Melting Point 77.0 °C (Predicted) [11]

Boiling Point 372.8 °C (Predicted) [7][11]

Density 1.95 g/cm³ (Predicted) [7]

Vapor Pressure 2.0 x 10⁻⁵ mmHg at 25°C [7][11]

LogP (Octanol-Water Partition

Coefficient)
4.4 [9]

Table 3: Spectroscopic Data for (+)-Bromocyclen
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Technique Data

Mass Spectrometry
Major fragments observed at m/z 359, 357, 283,

237, 187437.[9]

¹H NMR
Spectra available in databases such as the

Human Metabolome Database.[12]

¹³C NMR
Data available from suppliers of analytical

standards.[13]

Mechanism of Action
The primary mechanism of action for (+)-Bromocyclen, like other cyclodiene insecticides, is

the non-competitive antagonism of the γ-aminobutyric acid (GABA) receptor-chloride ionophore

complex in the central nervous system of insects.[14][15] GABA is the primary inhibitory

neurotransmitter in the insect central nervous system. Its binding to the GABAₐ receptor opens

a chloride ion (Cl⁻) channel, leading to hyperpolarization of the neuronal membrane and

inhibition of nerve impulse transmission.

(+)-Bromocyclen is believed to bind to a site within the chloride channel of the GABAₐ

receptor, physically blocking the influx of chloride ions.[16] This blockage prevents the inhibitory

action of GABA, leading to a state of hyperexcitability of the central nervous system,

characterized by tremors, convulsions, and ultimately, death of the insect.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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